Cas no 1806901-07-4 (Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806901-07-4
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4807609
• Update Time: 2025-10-20

Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-17-9(16)3-7-5(4-14)6(11)2-8(15-7)10(12)13/h2,10H,3-4,14H2,1H3
• InChI Key： UTGSSNPCNLKNPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CC(=O)OC)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate

Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1806901-07-4): A Comprehensive Overview

Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1806901-07-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in drug development and its potential in addressing various therapeutic challenges. The unique structural features of this molecule, including the presence of an amine group, a chloro substituent, and a difluoromethyl moiety, contribute to its distinctive chemical properties and reactivity. In this detailed exploration, we delve into the synthesis, applications, and recent advancements involving this compound.

The synthesis of Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate involves a multi-step process that requires precise control over reaction conditions. The starting materials typically include pyridine derivatives, which undergo functional group transformations to introduce the desired substituents. The presence of the amine group at the 3-position and the chloro group at the 4-position enhances the compound's reactivity, making it a valuable intermediate in organic synthesis. Additionally, the difluoromethyl group at the 6-position contributes to the molecule's metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate is its role in pharmaceutical research. This compound has been explored as a precursor in the synthesis of various bioactive molecules. Its structural framework is conducive to modifications that can enhance pharmacological properties such as solubility, bioavailability, and target specificity. Recent studies have highlighted its potential in developing novel therapeutic agents for diseases ranging from cancer to infectious disorders.

In the realm of oncology research, Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate has been investigated for its ability to modulate key signaling pathways involved in tumor growth and progression. The amine group provides a site for further derivatization, allowing researchers to design molecules that can selectively inhibit enzymes or receptors overexpressed in cancer cells. Furthermore, the difluoromethyl substitution has been shown to improve metabolic stability, reducing degradation by enzymatic processes. These attributes make it an attractive candidate for developing next-generation anticancer drugs.

The compound's applicability extends beyond oncology. In anti-inflammatory research, Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate has been explored for its potential to interact with inflammatory pathways. By targeting specific molecular mechanisms, this compound may offer novel approaches to treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The chloro substituent at the 4-position enhances binding interactions with biological targets, increasing the likelihood of therapeutic efficacy.

Infectious disease research has also benefited from the study of Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate. Its structural features make it a promising scaffold for developing antiviral and antibacterial agents. The amine group allows for modifications that can improve binding affinity to viral proteases or bacterial enzymes essential for pathogen survival. Additionally, the difluoromethyl group contributes to resistance against metabolic degradation by microbial enzymes, ensuring prolonged activity in vivo.

The synthesis and application of Methyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-acetate are also influenced by advancements in synthetic methodologies. Modern techniques such as flow chemistry and catalytic processes have improved the efficiency and scalability of producing this compound. These innovations not only reduce production costs but also enhance purity levels, crucial for pharmaceutical applications where impurities can affect safety and efficacy.

Ethical considerations are paramount in pharmaceutical research involving compounds like Methyl 3-(aminomethy)-4-chloro-6-(difluoromethy)pyridine-2-acetate. Rigorous testing is conducted to ensure that new drug candidates are safe and effective before they enter clinical trials. Collaborative efforts between academia and industry have accelerated the development pipeline, bringing promising therapies to patients more quickly while maintaining high standards of quality and safety.

The future prospects of Methyl 3-(aminomethy)-4-chloro-6-(difluoromethy)pyridine-2-acetate are bright, with ongoing research exploring new applications and refining synthetic strategies. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential for therapeutic benefit. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock new possibilities in drug discovery and development.